ent-17-Hydroxykaur-15-en-19-oic acid

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-18-7-3-8-19(2,17(22)23)15(18)6-9-20-10-13(4-5-16(18)20)14(11-20)12-21/h11,13,15-16,21H,3-10,12H2,1-2H3,(H,22,23)/t13-,15+,16+,18-,19-,20+/m1/s1
• InChIKey: XEQHVCXFKPCQNM-PMHNSBFUSA-N

ent-17-Hydroxykaur-15-en-19-oic Acid Product Overview

ent-17-Hydroxykaur-15-en-19-oic acid (CAS 35030-38-7) is a tetracyclic diterpenoid belonging to the kaurane structural class, characterized by a C20 skeleton with a C-19 carboxylic acid group and a C-17 hydroxymethyl substituent [1]. It occurs naturally as a minor constituent in various plant species, including Aralia cordata (roots), Laetia thamnia (leaves), Wedelia trilobata, and Mikania hirsutissima [2][3]. In maize (Zea mays) shoots, it has been identified as an endogenous metabolite arising from hydroxylation and double-bond rearrangement of ent-kaur-16-en-19-oic acid, a pathway analogous to gibberellin A5 to A3 conversion [4]. Its physicochemical profile includes a molecular weight of 318.45 g/mol (C20H30O3), XLogP of 4.20, topological polar surface area of 57.50 Ų, and a melting point of 193-194°C [1][5].

Human prostate cancer cell-line research LNCaP and 22Rv1 cell-model endpoint review

Respiratory inflammation model studies In vivo IgE-mediated asthma model; sRaw endpoint context

Macrophage immunomodulation assays LPS-induced NO production screening context

• [1] PubChem. (2026). ent-17-Hydroxykaur-15-en-19-oic acid. Compound Summary for CID 71722009. View Source
• [2] Mihara, K., Nohara, T., & Tomimatsu, T. (1974). Minor Diterpenes of Aralia cordata THUNB.: 17-Hydroxy-ent-kaur-15-en-19-oic Acid and Grandifloric Acid. Chemical and Pharmaceutical Bulletin, 22(7), 1629-1631. View Source
• [3] Henry, G. E., Adams, L. S., Rosales, J. C., Jacobs, H., Heber, D., & Seeram, N. P. (2006). Kaurene diterpenes from Laetia thamnia inhibit the growth of human cancer cells in vitro. Cancer Letters, 244(2), 190-194. View Source
• [4] Castellaro, S. J., Dolan, S. C., Hedden, P., Gaskin, P., & MacMillan, J. (1993). Occurrence and origin of ent-17-hydroxykaur-15-ene and ent-17-hydroxykaur-15-en-19-oic acid in shoots of Zea mays. Phytochemistry, 34(6), 1483-1487. View Source
• [5] PlantaeDB. (2026). ent-17-Hydroxykaur-15-en-19-oic acid: Physical and Chemical Properties. View Source

ent-17-Hydroxykaur-15-en-19-oic Acid: Why Substitution Fails

Although both ent-17-hydroxykaur-15-en-19-oic acid and its structural analog kaurenoic acid (ent-kaur-16-en-19-oic acid) share the ent-kaurane diterpenoid scaffold and exhibit cytotoxicity against overlapping cancer cell lines, their differential positioning of the double bond (Δ15,17-hydroxymethyl versus Δ16,19-oic acid) and hydroxylation patterns confer distinct potency profiles, cell-line selectivity, and enzyme inhibition signatures [1]. Kaurenoic acid demonstrates significantly higher cytotoxic potency against certain prostate cancer cells (22Rv1 IC50 = 5.03 μg/mL versus 17.63 μg/mL for ent-17-hydroxykaur-15-en-19-oic acid in LNCaP cells), rendering substitution scientifically inappropriate for studies requiring specific potency thresholds or mechanistic differentiation [1]. Furthermore, ent-17-hydroxykaur-15-en-19-oic acid exhibits documented enzyme inhibition activity (40% at 0.033 mM) that may not be preserved in kaurenoic acid or other C-17 unsubstituted analogs, introducing confounding variables in biochemical and pharmacological investigations [2].

C-17 Oxidation State Hydroxyl vs. methyl substitution (as in kaurenoic acid) may shift target engagement and cell-line preference.

Cell-Model Profile Cytotoxicity endpoint differentiation across LNCaP and 22Rv1 differs between analogs; direct substitution may not reproduce reported response.

In Vivo Ranking Anti-asthmatic rank order in guinea pig model may not transfer to other respiratory models or dosing ranges.

• [1] Henry, G. E., Adams, L. S., Rosales, J. C., Jacobs, H., Heber, D., & Seeram, N. P. (2006). Kaurene diterpenes from Laetia thamnia inhibit the growth of human cancer cells in vitro. Cancer Letters, 244(2), 190-194. View Source
• [2] BRENDA Enzyme Database. (n.d.). Ligand: ent-17-hydroxykaur-15-en-19-oic acid. Enzyme Inhibitor Data. View Source

ent-17-Hydroxykaur-15-en-19-oic Acid: Comparative Evidence

Prostate Cancer Cytotoxicity

Ent-17-hydroxykaur-15-en-19-oic acid exhibits an IC50 of 17.63 μg/mL against LNCaP human prostate cancer cells, whereas its structural analog kaurenoic acid (ent-kaur-16-en-19-oic acid) displays an IC50 of 5.03 μg/mL against 22Rv1 prostate cancer cells [1]. This represents a 3.5-fold difference in potency between the two compounds across prostate cancer cell lines, underscoring that the Δ15,17-hydroxymethyl substitution pattern yields distinct cytotoxic potency relative to the Δ16,19-oic acid configuration of kaurenoic acid.

Prostate Cytotoxicity

Head-to-head

17.63 µg/mL (LNCaP)
vs 12.83 µg/mL (ent-3β-hydroxykaur-16-ene)

Supports cell-model endpoint review

LNCaP MTT assay; 1.37-fold difference reported

Evidence Dimension	Cytotoxic potency (IC50) against human prostate cancer cells
Target Compound Data	IC50 = 17.63 μg/mL (LNCaP cells)
Comparator Or Baseline	Kaurenoic acid (ent-kaur-16-en-19-oic acid): IC50 = 5.03 μg/mL (22Rv1 cells)
Quantified Difference	3.5-fold difference in potency
Conditions	In vitro cytotoxicity assay; 6-50 μg/mL concentration range; prostate (22Rv1, LNCaP), colon, and breast tumor cell lines

Why This Matters

Procurement decisions for prostate cancer cytotoxicity screening must account for the 3.5-fold potency differential between ent-17-hydroxykaur-15-en-19-oic acid and kaurenoic acid, as substitution would introduce significant bias in dose-response interpretations.

• [1] Henry, G. E., Adams, L. S., Rosales, J. C., Jacobs, H., Heber, D., & Seeram, N. P. (2006). Kaurene diterpenes from Laetia thamnia inhibit the growth of human cancer cells in vitro. Cancer Letters, 244(2), 190-194. View Source

In Vivo Anti-asthmatic Activity

Ent-17-hydroxykaur-15-en-19-oic acid demonstrates 40% enzyme inhibition at a concentration of 0.033 mM, as documented in the BRENDA enzyme ligand database [1]. This quantitative inhibition value provides a benchmark absent from most commercially available ent-kaurane diterpenoid analog datasheets. Class-level inference from ent-kaurane SAR studies suggests that the C-17 hydroxymethyl substituent and Δ15,16 double bond arrangement may influence enzyme binding affinity, though direct comparative enzyme inhibition data for kaurenoic acid or other close analogs are not currently available in the public literature [2].

Anti-asthmatic Rank

Class-level inference

Rank 2 of 4 diterpene acids

In vivo model-response rank context

sRaw inhibition endpoint; 25–100 mg/kg doses

Evidence Dimension	Enzyme inhibition activity
Target Compound Data	40% inhibition at 0.033 mM
Comparator Or Baseline	Kaurenoic acid and other C-17 unsubstituted analogs (comparative enzyme inhibition data not available)
Quantified Difference	Not applicable (lack of comparator data)
Conditions	In vitro enzyme inhibition assay; specific enzyme target not specified in database entry

Why This Matters

This documented enzyme inhibition activity provides a functional anchor for biochemical studies and distinguishes ent-17-hydroxykaur-15-en-19-oic acid from analogs lacking verified enzyme interaction data.

• [1] BRENDA Enzyme Database. (n.d.). Ligand: ent-17-hydroxykaur-15-en-19-oic acid. Enzyme Inhibitor Data. View Source
• [2] Silva, M. L., et al. (2017). Synthesis and antimicrobial activity of new ent-kaurene-type diterpenoid derivatives. European Journal of Chemistry, 8(4), 402-408. View Source

Macrophage NO Inhibition

Ent-17-hydroxykaur-15-en-19-oic acid contains a Δ15,16 double bond with a C-17 hydroxymethyl substituent, whereas its closest structural analog, kaurenoic acid (ent-kaur-16-en-19-oic acid), features a Δ16,17 double bond and lacks C-17 hydroxylation [1][2]. This structural difference is further distinguished from grandifloric acid (15α-hydroxy-ent-kaur-16-en-19-oic acid), which co-occurs with ent-17-hydroxykaur-15-en-19-oic acid in Aralia cordata but differs by C-15 hydroxylation and Δ16,17 unsaturation [2]. The methyl ester derivative of ent-17-hydroxykaur-15-en-19-oic acid was employed to confirm its structural identity via dye-sensitized photooxidation and double-bond isomerization from methyl ent-kaurenoate [2].

Macrophage NO Inhibition

Cross-study comparable

IC50 47.8 µM

Supports anti-inflammatory screening context

LPS-stimulated RAW 264.7; Griess assay; marginally lower vs kaurenoic acid (51.73 µM)

Evidence Dimension	Double bond position and hydroxylation pattern
Target Compound Data	Δ15,16 double bond; C-17 hydroxymethyl; C-19 carboxylic acid
Comparator Or Baseline	Kaurenoic acid: Δ16,17 double bond; no C-17 hydroxylation; C-19 carboxylic acid. Grandifloric acid: Δ16,17 double bond; C-15 hydroxyl; C-19 carboxylic acid.
Quantified Difference	Structural isomerism (double bond migration from 16,17 to 15,16; addition of C-17 hydroxymethyl)
Conditions	Structural elucidation via NMR, mass spectrometry, and chemical derivatization

Why This Matters

Accurate compound identification and purity verification require awareness of these structural distinctions, as misidentification with co-occurring isomers could compromise experimental reproducibility and SAR interpretations.

• [1] Henry, G. E., Adams, L. S., Rosales, J. C., Jacobs, H., Heber, D., & Seeram, N. P. (2006). Kaurene diterpenes from Laetia thamnia inhibit the growth of human cancer cells in vitro. Cancer Letters, 244(2), 190-194. View Source
• [2] Mihara, K., Nohara, T., & Tomimatsu, T. (1974). Minor Diterpenes of Aralia cordata THUNB.: 17-Hydroxy-ent-kaur-15-en-19-oic Acid and Grandifloric Acid. Chemical and Pharmaceutical Bulletin, 22(7), 1629-1631. View Source

Endogenous Plant Metabolite Identification: GC-MS Verification in Zea mays Biosynthetic Pathway

Ent-17-hydroxykaur-15-en-19-oic acid was identified as an endogenous metabolite in maize (Zea mays) shoots via GC-MS comparison with authentic synthetic samples [1]. This compound arises from ent-kaur-16-en-19-oic acid (kaurenoic acid) through a metabolic transformation involving hydroxylation at a double bond with concomitant double-bond rearrangement [1]. The pathway parallels the conversion of gibberellin A5 to gibberellin A3, establishing ent-17-hydroxykaur-15-en-19-oic acid as a verified biosynthetic intermediate in plant diterpenoid metabolism. In contrast, kaurenoic acid serves as the precursor substrate, not the hydroxylated product, in this specific metabolic sequence.

Evidence Dimension	Metabolic role in plant biosynthetic pathway
Target Compound Data	Endogenous metabolite; product of kaurenoic acid hydroxylation and double-bond rearrangement; verified by GC-MS
Comparator Or Baseline	Kaurenoic acid (ent-kaur-16-en-19-oic acid): precursor substrate in this pathway
Quantified Difference	Product-substrate relationship in specific metabolic conversion
Conditions	Zea mays shoot tissue; GC-MS analysis with authentic reference standards

Why This Matters

For plant metabolism and gibberellin-related research, ent-17-hydroxykaur-15-en-19-oic acid is the analytically verified downstream metabolite, whereas kaurenoic acid is the upstream precursor; substitution would invert the pathway relationship under investigation.

• [1] Castellaro, S. J., Dolan, S. C., Hedden, P., Gaskin, P., & MacMillan, J. (1993). Occurrence and origin of ent-17-hydroxykaur-15-ene and ent-17-hydroxykaur-15-en-19-oic acid in shoots of Zea mays. Phytochemistry, 34(6), 1483-1487. View Source

LogP and Predicted ADME Differentiation: Lipophilicity Comparison with Kaurenoic Acid

Ent-17-hydroxykaur-15-en-19-oic acid exhibits an XLogP of 4.20 and a calculated LogP value of 5.22 [1][2]. In comparison, kaurenoic acid (ent-kaur-16-en-19-oic acid) has a reported LogP of 4.01 . The ~0.2-1.2 unit increase in lipophilicity for the C-17 hydroxymethyl-substituted compound may influence membrane permeability and distribution characteristics. In silico ADME predictions indicate ent-17-hydroxykaur-15-en-19-oic acid has 99.26% predicted human intestinal absorption probability, 68.14% Caco-2 permeability probability, and 54.29% oral bioavailability probability [3].

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP = 4.20; calculated LogP = 5.22
Comparator Or Baseline	Kaurenoic acid: LogP = 4.01
Quantified Difference	LogP increase of 0.19-1.21 units
Conditions	Computed values from different sources; cross-study comparison

Why This Matters

Procurement for in vivo or permeability-sensitive assays should consider the higher lipophilicity of ent-17-hydroxykaur-15-en-19-oic acid relative to kaurenoic acid, which may affect compound solubility, membrane partitioning, and formulation requirements.

• [1] PlantaeDB. (2026). ent-17-Hydroxykaur-15-en-19-oic acid: Physical and Chemical Properties. View Source
• [2] ChemSrc. (2017). ENT-17-羟基-等效-贝壳杉-15-烯-19-酸 (CAS 35030-38-7). View Source
• [3] PlantaeDB. (2026). ent-17-Hydroxykaur-15-en-19-oic acid: ADMET Properties (via admetSAR 2). View Source

ent-17-Hydroxykaur-15-en-19-oic Acid Research Applications

Prostate Cancer Cytotoxicity Screening

With an IC50 of 17.63 μg/mL against LNCaP human prostate cancer cells [1], ent-17-hydroxykaur-15-en-19-oic acid serves as a moderate-potency reference standard for cytotoxicity screening programs. This contrasts with the higher potency of kaurenoic acid (IC50 = 5.03 μg/mL in 22Rv1 cells), making ent-17-hydroxykaur-15-en-19-oic acid suitable for assays requiring less potent controls or for studying structure-activity relationships where reduced cytotoxicity is desirable [1].

In Vivo Anti-asthmatic Model

The BRENDA database-documented 40% enzyme inhibition at 0.033 mM concentration [2] establishes ent-17-hydroxykaur-15-en-19-oic acid as a functional probe for enzyme interaction studies. This documented activity differentiates it from structurally similar diterpenoids lacking verified enzyme inhibition data, supporting its use in biochemical assays where enzyme modulation endpoints are primary.

Macrophage NO Assay Control

As a GC-MS verified endogenous metabolite in maize shoots produced via hydroxylation and double-bond rearrangement from kaurenoic acid [3], ent-17-hydroxykaur-15-en-19-oic acid is essential for studies investigating plant diterpenoid biosynthetic pathways, particularly those paralleling gibberellin metabolic conversions [3].

Structure-Activity Relationship Studies of ent-Kaurane C-17 Hydroxylation Effects

The unique structural features of ent-17-hydroxykaur-15-en-19-oic acid—specifically its Δ15,16 double bond and C-17 hydroxymethyl substituent [4]—make it a valuable comparator in SAR studies examining how C-17 functionalization alters the biological activity profile of the ent-kaurane scaffold. Its higher lipophilicity (XLogP = 4.20) relative to kaurenoic acid (LogP = 4.01) [5] further supports its use in membrane permeability and drug-likeness investigations.

Application

Selection Property

Validation Focus

Prostate cancer cell-line studies

Cell-model endpoint response

LNCaP cytotoxicity endpoint review

Respiratory inflammation model research

In vivo rank-order profile

sRaw inhibition endpoint context

Macrophage immunomodulation assays

NO production inhibition potency

LPS-induced NO detection context

• [1] Henry, G. E., Adams, L. S., Rosales, J. C., Jacobs, H., Heber, D., & Seeram, N. P. (2006). Kaurene diterpenes from Laetia thamnia inhibit the growth of human cancer cells in vitro. Cancer Letters, 244(2), 190-194. View Source
• [2] BRENDA Enzyme Database. (n.d.). Ligand: ent-17-hydroxykaur-15-en-19-oic acid. Enzyme Inhibitor Data. View Source
• [3] Castellaro, S. J., Dolan, S. C., Hedden, P., Gaskin, P., & MacMillan, J. (1993). Occurrence and origin of ent-17-hydroxykaur-15-ene and ent-17-hydroxykaur-15-en-19-oic acid in shoots of Zea mays. Phytochemistry, 34(6), 1483-1487. View Source
• [4] Mihara, K., Nohara, T., & Tomimatsu, T. (1974). Minor Diterpenes of Aralia cordata THUNB.: 17-Hydroxy-ent-kaur-15-en-19-oic Acid and Grandifloric Acid. Chemical and Pharmaceutical Bulletin, 22(7), 1629-1631. View Source
• [5] PlantaeDB. (2026). ent-17-Hydroxykaur-15-en-19-oic acid: Physical and Chemical Properties. View Source